molecular formula C11H9BrN2 B8369085 2-(Bromomethyl)-5-phenylpyrazine

2-(Bromomethyl)-5-phenylpyrazine

Cat. No.: B8369085
M. Wt: 249.11 g/mol
InChI Key: QOQFDXYXTZNWGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Bromomethyl)-5-phenylpyrazine is a useful research compound. Its molecular formula is C11H9BrN2 and its molecular weight is 249.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9BrN2

Molecular Weight

249.11 g/mol

IUPAC Name

2-(bromomethyl)-5-phenylpyrazine

InChI

InChI=1S/C11H9BrN2/c12-6-10-7-14-11(8-13-10)9-4-2-1-3-5-9/h1-5,7-8H,6H2

InChI Key

QOQFDXYXTZNWGU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC=C(N=C2)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

Synthesized using compound 71b (724 mg, 4.25 mmol), NBS (832 mg, 4.68 mmol) and DBPO (52 mg, 0.21 mmol) in carbon tetrachloride according to Method A. Crude product was purified by flash chromatography on silica-gel using a mixture of hexane/ethyl acetate (3:1) as eluent. Product was used directly in the next step without further characterization. Yellow solid. Yield: 571 mg, 54%. (ESI): m/z=250.80 [M+H]+.
Quantity
724 mg
Type
reactant
Reaction Step One
Name
Quantity
832 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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